Cas no 36804-95-2 (deoxyharringtonine)

deoxyharringtonine structure

deoxyharringtonine structure

Product Name:deoxyharringtonine

CAS No:36804-95-2

MF:C₂₈H₃₇NO₈

MW:515.595288991928

CID:311046

PubChem ID:285342

Update Time:2025-04-19

deoxyharringtonine Chemical and Physical Properties

Names and Identifiers

- deoxyharringtonine
- (2R)-2-Hydroxy-2-(methoxycarbonyl)methyl-5-methylhexanoic acid (1S,3aR)-1,5,6,8,9,14bβ-hexahydro-2-methoxy-4H-cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-yl ester
- Cephalotaxine,3-[4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate]
- (-)-deoxyharringtonine
- CHEMBL297877
- 36804-95-2
- SCHEMBL146019
- NSC-142196
- NSC142196
- HY-133900
- CS-0135026
- DTXSID401315969
- 1-O-[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl] 4-O-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate
- Cephalotaxine, 4-methyl-, 2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (3(R))-
- 3(R)-Deoxyharringtonine
- NSC 142196
- Cephalotaxine, 4-methyl-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (3(R))-
- Inchi： 1S/C28H37NO8/c1-17(2)6-9-28(32,15-23(30)34-4)26(31)37-25-22(33-3)14-27-8-5-10-29(27)11-7-18-12-20-21(36-16-35-20)13-19(18)24(25)27/h12-14,17,24-25,32H,5-11,15-16H2,1-4H3/t24-,25?,27?,28+/m1/s1
- InChI Key： WRCBXHDQHPUVHW-KBXBIZAPSA-N
- SMILES： O(C([C@@](CC(=O)OC)(CCC(C)C)O)=O)C1C(=CC23CCCN2CCC2C=C4C(=CC=2[C@@H]31)OCO4)OC

Computed Properties

Exact Mass: 515.25200
Monoisotopic Mass: 515.252
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 907
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 104Å²

Experimental Properties

Density: 1.3
Boiling Point: 645.8°Cat760mmHg
Flash Point: 344.4°C
Refractive Index: 1.595
PSA: 103.76000
LogP: 3.01360

deoxyharringtonine Related Literature

1. Natural products from Cephalotaxus sp.: chemical diversity and synthetic aspects

Hajer Abdelkafi,Bastien Nay Nat. Prod. Rep. 2012 29 845
2. Recent advances in the chemoselective reduction of functional groups mediated by samarium(ii) iodide: a single electron transfer approach

Michal Szostak,Malcolm Spain,David J. Procter Chem. Soc. Rev. 2013 42 9155
3. [3,3]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products

Elizabeth A. Ilardi,Craig E. Stivala,Armen Zakarian Chem. Soc. Rev. 2009 38 3133
4. Investigation of the active components and mechanisms of Schisandra chinensis in the treatment of asthma based on a network pharmacology approach and experimental validation

Xi Lv,Zhiying Xu,Guangyu Xu,He Li,Chunmei Wang,Jianguang Chen,Jinghui Sun Food Funct. 2020 11 3032
5. Synthesis highlights

Luke A. Baker,Richard S. Grainger Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2007 103 140

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